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Compound of Interest

Compound Name: 2-Bromo-5-iodopyrazine

CAS No.: 622392-04-5

Cat. No.: B1288987

Get Quote

In the landscape of modern drug discovery, heterocyclic building blocks are indispensable tools

for the medicinal chemist. Among these, 2-Bromo-5-iodopyrazine has emerged as a

particularly valuable intermediate.[1] Its pyrazine core is a structural motif present in numerous

biologically active compounds, while the differential reactivity of its bromine and iodine

substituents offers a gateway for controlled, sequential chemical modifications.[2][3] This

unique characteristic allows for the efficient construction of complex molecular architectures,

making it a crucial precursor in the synthesis of novel therapeutic agents.[3]

As a Senior Application Scientist, I have observed that a thorough understanding of a reagent's

fundamental properties is paramount to its successful application. Solubility, in particular, is a

critical parameter that dictates reaction conditions, purification strategies, and formulation

possibilities. This guide provides researchers, scientists, and drug development professionals

with a comprehensive technical overview of the solubility profile of 2-Bromo-5-iodopyrazine.

We will delve into its physicochemical properties, present qualitative and quantitative solubility

data, provide a robust experimental protocol for its determination, and discuss its safe handling

and strategic applications.
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Physicochemical Properties
A foundational understanding of a compound begins with its key physical and chemical

characteristics. These properties not only confirm the identity and purity of the material but also

provide predictive insight into its behavior in various experimental settings.

Property Value Source(s)

Molecular Formula C₄H₂BrIN₂ [4][5]

Molecular Weight 283.88 g/mol [4]

Appearance
White to off-white or light

yellow solid/crystalline powder
[4][6]

Melting Point 95 - 99°C [4][5]

Boiling Point ~260 - 270°C (estimated) [4]

Predicted pKa -4.29 ± 0.10 [5]

Solubility Profile of 2-Bromo-5-iodopyrazine
Qualitative Solubility Overview
The solubility of 2-Bromo-5-iodopyrazine is dictated by its molecular structure. The presence

of two electronegative nitrogen atoms in the pyrazine ring imparts some polarity. However, the

large, nonpolarizable bromine and iodine atoms, combined with the overall aromatic system,

result in a molecule with predominantly nonpolar character. Consequently, its solubility in polar

protic solvents like water is very low.[4] Conversely, it exhibits significantly better solubility in a

range of common organic solvents.[4]

Solubility Data Summary
The following table summarizes the known solubility of 2-Bromo-5-iodopyrazine in various

solvents. This data is crucial for selecting appropriate solvent systems for chemical synthesis,

purification (e.g., crystallization or chromatography), and analytical sample preparation.
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Solvent Solvent Class Solubility Source(s)

Water Polar Protic Slightly soluble / Poor [4]

Dichloromethane

(DCM)
Halogenated Soluble [4]

Chloroform Halogenated Soluble [4]

Ethyl Acetate (EtOAc) Ester Soluble [4]

Tetrahydrofuran (THF) Ether Soluble [4]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Soluble [7]

N,N-

Dimethylformamide

(DMF)

Polar Aprotic Soluble [7]

Methanol Polar Protic Soluble [7]

Ethanol Polar Protic Soluble [7]

Experimental Protocol for Solubility Determination
To ensure reproducibility and accuracy, a standardized protocol for determining solubility is

essential. The isothermal shake-flask method is a gold-standard technique because it allows

the system to reach thermodynamic equilibrium, providing a true measure of a compound's

saturation solubility at a given temperature.

Workflow for Isothermal Shake-Flask Solubility
Determination
The following diagram outlines the critical steps in this self-validating protocol. The inclusion of

an equilibration period and the separation of solid material before analysis are key to achieving

trustworthy results.
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Preparation

Equilibration

Sampling & Analysis

1. Add excess 2-Bromo-5-iodopyrazine
to a known volume of solvent

2. Seal vial to prevent
solvent evaporation

3. Agitate at constant
temperature (e.g., 25°C)

for 24-48 hours

4. Allow solids to settle

5. Centrifuge or filter supernatant
(e.g., 0.22 µm PTFE filter)

6. Prepare serial dilutions of
the clear supernatant

7. Quantify concentration using
a validated HPLC-UV method

Click to download full resolution via product page

Caption: Workflow for equilibrium solubility determination.
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Step-by-Step Methodology
1. Materials and Reagents:

2-Bromo-5-iodopyrazine (purity >97%)

Selected solvents (HPLC grade)

Calibrated analytical balance

Scintillation vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector

2. Preparation of Saturated Solution:

Add an excess amount of 2-Bromo-5-iodopyrazine (e.g., 20-30 mg) to a vial containing a

known volume (e.g., 2 mL) of the test solvent. The key is to ensure undissolved solid

remains at equilibrium.

Securely cap the vials to prevent solvent loss.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C).

Agitate the samples for at least 24 hours. A 48-hour period is recommended to ensure

equilibrium is reached, which can be confirmed by taking measurements at 24h and 48h and

observing no significant change.

3. Sample Collection and Preparation:
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Remove vials from the shaker and let them stand at the same constant temperature to allow

the excess solid to sediment.

Carefully draw the supernatant into a syringe.

Filter the supernatant through a 0.22 µm syringe filter into a clean vial. This step is critical to

remove all particulate matter. Causality Note: Failure to remove fine particulates will lead to

an overestimation of solubility.

Accurately dilute a known volume of the clear, saturated solution with the appropriate mobile

phase or solvent to bring the concentration within the linear range of the analytical method.

4. Quantitative Analysis:

Analyze the diluted samples using a validated HPLC-UV method. A reverse-phase C18

column is typically suitable.

The method must be validated for linearity, accuracy, and precision using a standard curve

prepared from a known stock solution of 2-Bromo-5-iodopyrazine.

Calculate the concentration of the diluted sample by interpolating its peak area against the

standard curve.

5. Calculation of Solubility:

Multiply the calculated concentration by the dilution factor to determine the saturation

solubility in the original solvent. The result is typically expressed in mg/mL or µg/mL.

Applications in Drug Development
The synthetic utility of 2-Bromo-5-iodopyrazine is primarily derived from the differential

reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. The C-I bond is more

susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions, enabling

selective functionalization at the 5-position.[8] The more robust C-Br bond at the 2-position can

then be targeted in a subsequent reaction, allowing for a controlled, stepwise assembly of

complex molecules.[3]
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2-Bromo-5-iodopyrazine Intermediate
(Functionalized at C5)

  Step 1:
  Selective C-I Coupling

  (e.g., Suzuki, Sonogashira) Complex Target Molecule
(Functionalized at C2 & C5)

  Step 2:
  C-Br Coupling

  (e.g., Buchwald-Hartwig)

Click to download full resolution via product page

Caption: Sequential functionalization strategy for 2-Bromo-5-iodopyrazine.

This regioselective approach is invaluable in medicinal chemistry for building libraries of

compounds for structure-activity relationship (SAR) studies, where precise control over

substituent placement is critical.

Safety and Handling
As with any active chemical reagent, proper handling of 2-Bromo-5-iodopyrazine is essential

for laboratory safety.

5.1. Hazard Identification The compound is classified with the following GHS Hazard

Statements:

H315: Causes skin irritation.[9][10]

H319: Causes serious eye irritation.[9][10]

H335: May cause respiratory irritation.[9][10] The signal word is Warning.[9]

5.2. Recommended Handling Procedures

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[10]

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[10]

Engineering Controls: Avoid generating dust during weighing and transfer.[10]
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First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,

rinse cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical

attention if irritation persists.[11]

5.3. Storage and Stability

Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[12] The

recommended storage temperature is between 2-8°C.[5]

Sensitivities: The compound is sensitive to light and moisture.[4] For long-term storage,

keeping it under an inert atmosphere (e.g., nitrogen or argon) is advisable to maintain purity.

[5]

Conclusion
2-Bromo-5-iodopyrazine is a high-value synthetic building block with a well-defined

physicochemical profile. While its poor aqueous solubility requires the use of organic solvents

for most applications, its solubility in a broad range of these solvents provides ample flexibility

for synthetic and analytical endeavors. The ability to perform selective, sequential cross-

coupling reactions at its iodo- and bromo-substituted positions underpins its strategic

importance in the efficient synthesis of complex molecules for drug discovery. By adhering to

the rigorous experimental and safety protocols outlined in this guide, researchers can

confidently and effectively leverage the full potential of this versatile reagent in their scientific

programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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